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molecular formula C14H18N2O2 B8610596 2-(2-Cyanoethyl)-1,2,3,4-tetrahydro-6,7-dimethoxyisoquinoline

2-(2-Cyanoethyl)-1,2,3,4-tetrahydro-6,7-dimethoxyisoquinoline

Cat. No. B8610596
M. Wt: 246.30 g/mol
InChI Key: XZLIRBUUBBTGRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06211198B1

Procedure details

A suspension of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (9.20 g, 40.1 mmol, 1.00 equiv, Aldrich), 3-bromopropionitrile (3.66 mL, 44.1 mmol, 1.10 equiv, Aldrich), potassium carbonate (33.25 g, 240.6 mmol, 6.00 equiv), and potassium iodide (266 mg, 1.60 mmol, 0.04 equiv) in n-butanol (70 mL) and 1,4-dioxane (70 mL) was stirred at reflux under argon for 48 hours. The mixture was cooled to room temperature and concentrated. The residue was purified by flash chromatography (SiO2, MeOH—EtOAc 0:1 to 1:19) to afford 8.39 g of white solid (59%), which was characterized spectroscopically.
Name
6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
Quantity
9.2 g
Type
reactant
Reaction Step One
Name
3-bromopropionitrile
Quantity
3.66 mL
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
33.25 g
Type
reactant
Reaction Step One
Name
n-butanol
Quantity
70 mL
Type
solvent
Reaction Step One
Name
1,4-dioxane
Quantity
70 mL
Type
solvent
Reaction Step One
Name
potassium iodide
Quantity
266 mg
Type
catalyst
Reaction Step One
Name
white solid
Yield
59%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]2[C:10](=[CH:11][C:12]=1[O:13][CH3:14])[CH2:9][NH:8][CH2:7][CH2:6]2.Br[CH2:16][CH2:17][C:18]#[N:19].C(=O)([O-])[O-].[K+].[K+]>C(O)CCC.O1CCOCC1.[I-].[K+]>[C:18]([CH2:17][CH2:16][N:8]1[CH2:7][CH2:6][C:5]2[C:10](=[CH:11][C:12]([O:13][CH3:14])=[C:3]([O:2][CH3:1])[CH:4]=2)[CH2:9]1)#[N:19] |f:2.3.4,7.8|

Inputs

Step One
Name
6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
Quantity
9.2 g
Type
reactant
Smiles
COC=1C=C2CCNCC2=CC1OC
Name
3-bromopropionitrile
Quantity
3.66 mL
Type
reactant
Smiles
BrCCC#N
Name
potassium carbonate
Quantity
33.25 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
n-butanol
Quantity
70 mL
Type
solvent
Smiles
C(CCC)O
Name
1,4-dioxane
Quantity
70 mL
Type
solvent
Smiles
O1CCOCC1
Name
potassium iodide
Quantity
266 mg
Type
catalyst
Smiles
[I-].[K+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux under argon for 48 hours
Duration
48 h
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified by flash chromatography (SiO2, MeOH—EtOAc 0:1 to 1:19)

Outcomes

Product
Name
white solid
Type
product
Smiles
C(#N)CCN1CC2=CC(=C(C=C2CC1)OC)OC
Measurements
Type Value Analysis
AMOUNT: MASS 8.39 g
YIELD: PERCENTYIELD 59%
YIELD: CALCULATEDPERCENTYIELD 84.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.